Cas no 1547757-55-0 (6-methyl-2-oxa-6,9-diazaspiro4.5decane)

• Product Name: 6-methyl-2-oxa-6,9-diazaspiro4.5decane
• CAS No: 1547757-55-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4605321
• PubChem ID: 84021039
• Update Time: 2025-07-01

6-methyl-2-oxa-6,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane
• 6-methyl-2-oxa-6,9-diazaspiro4.5decane

• Inchi： 1S/C8H16N2O/c1-10-4-3-9-6-8(10)2-5-11-7-8/h9H,2-7H2,1H3
• InChI Key： WSNQETZYFNVQCA-UHFFFAOYSA-N
• SMILES： C1C2(CNCCN2C)CCO1

Additional information on 6-methyl-2-oxa-6,9-diazaspiro4.5decane

6-Methyl-2-Oxa-6,9-Diazaspiro[4.5]Decane: A Comprehensive Overview

The compound 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane, with the CAS number 1547757-55-0, is a unique spiro compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically an oxygen or nitrogen atom. In this case, the spiro structure consists of a six-membered ring fused to a five-membered ring, with one oxygen atom and two nitrogen atoms in the structure.

The structural complexity of 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane makes it an interesting subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of such compounds with unprecedented accuracy. These studies have revealed that the spiro structure plays a crucial role in determining the molecule's stability and reactivity, making it a promising candidate for various applications in drug design and materials science.

One of the most notable aspects of this compound is its potential in pharmaceutical applications. The presence of nitrogen atoms in the spiro system introduces unique electronic properties that can be exploited to design bioactive molecules. For instance, derivatives of spiro compounds have been shown to exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents.

Recent research has also focused on the synthesis and characterization of 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane. Traditional methods for synthesizing spiro compounds often involve complex multi-step reactions, which can be challenging to optimize. However, advancements in catalytic chemistry have enabled more efficient and selective syntheses, paving the way for large-scale production of this compound.

In addition to its chemical significance, this compound has also found applications in materials science. The rigid spiro structure imparts mechanical stability to polymers and other materials, making it a valuable component in high-performance composites. Furthermore, its ability to form stable complexes with metal ions has led to its use in catalysis and sensor technologies.

The study of spiro compounds like 6-methyl-2-oxa-6,9-diazaspiro[4.5]decane continues to be an active area of research due to their diverse chemical properties and potential applications. As our understanding of these molecules deepens, new opportunities for innovation in various fields are expected to emerge.